Cas no 147047-03-8 (3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether)

• Product Name: 3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether
• CAS No: 147047-03-8
• MF: C₂₂H₂₄O₆
• MW: 384.422367095947
• CID: 6647647
• PubChem ID: 42608012
• Update Time: 2024-03-02

3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether Chemical and Physical Properties

Names and Identifiers

• 3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether

• Inchi： 1S/C22H24O6/c1-12(2)5-6-13-7-14(8-20(26-3)22(13)27-4)18-11-17(25)21-16(24)9-15(23)10-19(21)28-18/h5,7-10,18,23-24H,6,11H2,1-4H3
• InChI Key： LMJYCCOYYJEVOW-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(CC1C1C=C(C(=C(C/C=C(\C)/C)C=1)OC)OC)=O)O)O

Computed Properties

• Exact Mass: 384.15728848g/mol
• Monoisotopic Mass: 384.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3'-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans 3'-prenylated flavans